Cas no 2306269-40-7 (1-(bromomethyl)-3-(difluoromethoxy)cyclohexane)

• Product Name: 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane
• CAS No: 2306269-40-7
• MF: C₈H₁₃BrF₂O
• MW: 243.089029073715
• CID: 5269501
• Update Time: 2026-03-09

1-(bromomethyl)-3-(difluoromethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-(bromomethyl)-3-(difluoromethoxy)-
• 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane

• Inchi： 1S/C8H13BrF2O/c9-5-6-2-1-3-7(4-6)12-8(10)11/h6-8H,1-5H2
• InChI Key： RPQYHYCPGUPVIN-UHFFFAOYSA-N
• SMILES： C1(CBr)CCCC(OC(F)F)C1

Additional information on 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane

Introduction to 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane (CAS No: 2306269-40-7)

1-(bromomethyl)-3-(difluoromethoxy)cyclohexane (CAS No: 2306269-40-7) is a significant compound in the field of organic synthesis and pharmaceutical research, characterized by its unique structural and functional properties. This bicyclic ether contains both a bromomethyl substituent and a difluoromethoxy group, making it a versatile intermediate for the development of various bioactive molecules. The presence of these functional groups enhances its reactivity, allowing for diverse chemical transformations that are highly valuable in medicinal chemistry.

The compound belongs to the class of cyclohexane derivatives, which are widely studied due to their structural stability and biological relevance. The bromomethyl moiety at the 1-position provides a reactive site for nucleophilic substitution reactions, enabling the introduction of additional functional groups such as amines, alcohols, or thiols. This property is particularly useful in the synthesis of peptidomimetics and other heterocyclic compounds. On the other hand, the difluoromethoxy group at the 3-position introduces electron-withdrawing effects and influences the electronic properties of the molecule, which can be exploited in drug design to modulate binding affinity and metabolic stability.

Recent advancements in synthetic methodologies have highlighted the utility of 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane in constructing complex molecular architectures. For instance, researchers have employed this compound as a key intermediate in the synthesis of kinase inhibitors, where its ability to undergo selective functionalization allows for precise tuning of pharmacophoric features. The difluoromethoxy group has been particularly noted for its role in enhancing lipophilicity and improving oral bioavailability, which are critical factors in drug development.

In addition to its applications in small-molecule drug discovery, 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane has been explored in materials science and polymer chemistry. The bromomethyl functionality enables cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, which are pivotal for constructing conjugated polymers and organic electronic materials. These materials exhibit properties such as high charge carrier mobility and tunable optical characteristics, making them suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The pharmaceutical industry has also shown interest in derivatives of 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane due to their potential therapeutic effects. Studies have demonstrated that modifications at the bromomethyl or difluoromethoxy positions can significantly alter biological activity. For example, derivatives with optimized substitution patterns have been found to exhibit inhibitory effects on enzymes involved in inflammatory pathways. This underscores the importance of structure-activity relationships (SAR) in developing novel therapeutic agents.

From a synthetic chemistry perspective, 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane serves as a valuable building block for constructing more complex scaffolds. The cyclohexane ring provides a rigid framework that can be further functionalized through various reactions such as halogenation, alkylation, or oxidation. These transformations allow chemists to explore a wide range of molecular structures with potential biological activity. Moreover, the presence of both bromine and fluorine atoms offers opportunities for selective deprotection or activation strategies, which are essential for multi-step syntheses.

The use of computational methods has further enhanced the understanding of 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane's reactivity and applications. Molecular modeling studies have provided insights into how different substituents influence electronic distributions and steric interactions within the molecule. These insights are crucial for designing experiments that maximize yield and selectivity during synthesis. Additionally, computational predictions have been used to identify promising derivatives with enhanced pharmacological properties.

In conclusion, 1-(bromomethyl)-3-(difluoromethoxy)cyclohexane (CAS No: 2306269-40-7) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structural features enable diverse chemical transformations that are valuable for developing novel bioactive molecules and advanced materials. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain an important tool in scientific innovation.